Cas no 70381-53-2 (4H-Pyrido[1,2-a]pyrimidin-4-one, 2-methyl-3-propyl-)

• Product Name: 4H-Pyrido[1,2-a]pyrimidin-4-one, 2-methyl-3-propyl-
• CAS No: 70381-53-2
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 547332
• PubChem ID: 3053747
• Update Time: 2025-04-19

4H-Pyrido[1,2-a]pyrimidin-4-one, 2-methyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidin-4-one, 2-methyl-3-propyl-
• 2-methyl-3-propylpyrido[1,2-a]pyrimidin-4-one
• SCHEMBL11352383
• DTXSID80388873
• 70381-53-2
• 2-Methyl-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one

• Inchi： 1S/C12H14N2O/c1-3-6-10-9(2)13-11-7-4-5-8-14(11)12(10)15/h4-5,7-8H,3,6H2,1-2H3
• InChI Key： MJDZARRCOPBQRL-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C2C=CC=CN12)CCC

Computed Properties

• Exact Mass: 202.11072
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67